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A comprehensive search for placebo-controlled clinical trial data on the product "Frubiase" has

yielded no specific results. The available information primarily pertains to "Frubiase Sport," a

dietary supplement, rather than a pharmaceutical product that would typically undergo rigorous

placebo-controlled efficacy studies for regulatory approval.

Frubiase Sport is marketed as a supplement containing a combination of minerals, vitamins,

and trace elements.[1][2][3] The listed ingredients include magnesium, iron, potassium,

calcium, zinc, iodine, and a range of B vitamins, as well as vitamins C, D, and E.[1][2] The

product is positioned to support the nutritional needs of physically active individuals, aiming to

contribute to normal muscle function, maintenance of normal blood pressure, and normal

energy metabolism.[1]

Despite the product's claims, no publicly available, peer-reviewed clinical trials comparing the

efficacy of Frubiase or Frubiase Sport to a placebo could be identified. The scientific literature

and clinical trial registries do not appear to contain studies investigating this specific

formulation.

For researchers, scientists, and drug development professionals, the absence of such data

means that the efficacy and safety profile of Frubiase, beyond the established roles of its

individual components, has not been scientifically validated through the gold standard of a

randomized, placebo-controlled trial.

While the individual components of Frubiase, such as calcium and various vitamins, have been

the subject of numerous clinical trials for various indications,[4][5][6] this body of research does
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not directly support the efficacy of the specific proprietary blend found in Frubiase. Without

dedicated studies on the final product, it is not possible to provide a data-driven comparison of

"Frubiase" versus a placebo.

Therefore, any assessment of the product's potential benefits would have to be based on the

established physiological roles of its individual ingredients rather than on direct clinical

evidence for the formulation itself. For the target audience of this guide, it is crucial to

distinguish between the well-documented effects of individual nutrients and the unproven

efficacy of a specific multi-ingredient supplement.

In conclusion, a comparison guide of Frubiase versus placebo-controlled trial results cannot be

constructed due to the lack of available clinical trial data for the "Frubiase" product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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